Cas no 2228197-50-8 (2-(4-fluorophenyl)propylhydrazine)

• Product Name: 2-(4-fluorophenyl)propylhydrazine
• CAS No: 2228197-50-8
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5800861
• PubChem ID: 165699010
• Update Time: 2025-06-23

2-(4-fluorophenyl)propylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)propylhydrazine
• EN300-1770387
• [2-(4-fluorophenyl)propyl]hydrazine
• 2228197-50-8

• Inchi： 1S/C9H13FN2/c1-7(6-12-11)8-2-4-9(10)5-3-8/h2-5,7,12H,6,11H2,1H3
• InChI Key： BKVDXLWVAPDIEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CNN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-(4-fluorophenyl)propylhydrazine

Comprehensive Overview of 2-(4-fluorophenyl)propylhydrazine (CAS No. 2228197-50-8): Properties, Applications, and Research Insights

2-(4-fluorophenyl)propylhydrazine (CAS No. 2228197-50-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluorophenyl group and a propylhydrazine moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 2-(4-fluorophenyl)propylhydrazine has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry. The compound’s CAS number 2228197-50-8 is frequently searched in academic databases, reflecting its relevance in developing kinase inhibitors and GPCR modulators. Its hydrazine functional group also enables applications in catalysis and material science, addressing industry needs for sustainable chemical processes.

From an SEO perspective, queries such as "2-(4-fluorophenyl)propylhydrazine synthesis" or "CAS 2228197-50-8 suppliers" highlight user interest in practical procurement and synthetic protocols. Analytical data (e.g., NMR, HPLC) for this compound is often sought after, underscoring the need for rigorous quality control in research. Environmental considerations are also pivotal; studies on the biodegradation of fluorinated hydrazines resonate with green chemistry initiatives.

Innovative applications of 2-(4-fluorophenyl)propylhydrazine extend to polymer chemistry, where it serves as a crosslinking agent for high-performance resins. This aligns with the growing market for advanced materials in electronics and coatings. Furthermore, its role in proteomics research—as a derivatization reagent—has been explored, tapping into the booming proteomics and metabolomics sectors.

Safety and handling guidelines for CAS 2228197-50-8 emphasize standard laboratory precautions, ensuring compliance with global regulatory frameworks. The compound’s stability under various pH conditions makes it suitable for diverse experimental setups, a frequently discussed topic in online forums. As AI-driven drug design accelerates, 2-(4-fluorophenyl)propylhydrazine is poised to play a critical role in virtual screening libraries, bridging computational and synthetic approaches.

In summary, 2-(4-fluorophenyl)propylhydrazine (CAS No. 2228197-50-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to materials science—cater to both industrial and academic interests, making it a compound of enduring relevance.